5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol

Description

5-(Trifluoromethyl)-4H-1,2,4-triazole-3-thiol is a chemical compound with the molecular formula $C_3H_2F_3N_3S$ and a molecular weight of 169.12800 g/mol . It has a density of 1.89 g/cm3 and a melting point of 161°C . The boiling point is 91.7ºC at 760 mmHg, with a flash point of 9.2ºC . This substance is also known by other names, including 5-(trifluoromethyl)-1,2-dihydro-1,2,4-triazole-3-thione , and is identified by the CAS number 68744-64-9 .

This compound is relevant to scientific research, particularly as a 1,2,4-triazole-3-thione derivative, which has been identified as an inhibitor of MBLs (metallo-beta-lactamases) in vitro . Research indicates its potential in addressing hydrophobic regions in binding sites . A similar compound, 4-amino-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol, has the molecular formula $C_3H_3F_3N_4S$ .

Other applications and properties include its role as a building block in synthesizing complex molecules, a ligand in coordination chemistry, and its use in developing new materials with specific properties such as corrosion inhibitors and polymer additives. It can undergo chemical reactions such as oxidation, reduction, and substitution.

• CAS No.: 68744-64-9
• Product Name: 5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol
• Molecular Formula: C3H2F3N3S
• Molecular Weight: 169.13 g/mol
• IUPAC Name: 5-(trifluoromethyl)-1,2-dihydro-1,2,4-triazole-3-thione
• Standard InChI: InChI=1S/C3H2F3N3S/c4-3(5,6)1-7-2(10)9-8-1/h(H2,7,8,9,10)
• Standard InChIKey: GNXURBGECTYCRJ-UHFFFAOYSA-N
• SMILES: C1(=NC(=S)NN1)C(F)(F)F
• Canonical SMILES: C1(=NC(=S)NN1)C(F)(F)F
• Synonyms: 3-Mercapto-5-trifluoromethyl Triazole; 1,2-Dihydro-5-(trifluoromethyl)-3H-1,2,4-triazole-3-thione
• PubChem Compound: 2724175
• Last Modified: Sep 14 2023